Cas no 1620776-66-0 (2-bromo-6-cyclopropoxynaphthalene)

• Product Name: 2-bromo-6-cyclopropoxynaphthalene
• CAS No: 1620776-66-0
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• CID: 4611106
• Update Time: 2025-05-24

2-bromo-6-cyclopropoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-cyclopropoxynaphthalene(WXC09747)
• 2-bromo-6-cyclopropoxynaphthalene

• Inchi： 1S/C13H11BrO/c14-11-3-1-10-8-13(15-12-5-6-12)4-2-9(10)7-11/h1-4,7-8,12H,5-6H2
• InChI Key： YYMZWJMEJNMKRV-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(OC3CC3)C=C2)=CC=C1Br

Additional information on 2-bromo-6-cyclopropoxynaphthalene

2-Bromo-6-Cyclopropoxynaphthalene: A Comprehensive Overview

2-Bromo-6-cyclopropoxynaphthalene (CAS No. 1620776-66-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The naphthalene core of this molecule serves as a versatile platform for functionalization, while the bromo and cyclopropoxy substituents introduce intriguing electronic and steric properties that make it a valuable tool in modern chemical synthesis.

Recent studies have highlighted the importance of 2-bromo-6-cyclopropoxynaphthalene in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing complex molecular frameworks, particularly in the design of kinase inhibitors and other bioactive compounds. The naphthalene system, being aromatic and planar, provides an ideal scaffold for π-π interactions, which are crucial in many biological processes. Furthermore, the bromo group facilitates various substitution reactions, enabling chemists to introduce additional functionalities that enhance the compound's bioactivity.

The cyclopropoxy substituent at the 6-position of the naphthalene ring adds another layer of complexity to this molecule. Cyclopropane rings are known for their unique strain-induced reactivity, which can be harnessed to create reactive intermediates or stabilize specific conformations. This feature makes 2-bromo-6-cyclopropoxynaphthalene a promising candidate for exploring novel reaction mechanisms and catalytic processes. Recent advancements in transition metal-catalyzed cross-coupling reactions have further expanded its utility, allowing for the seamless integration of this compound into larger molecular architectures.

In terms of physical properties, 2-bromo-6-cyclopropoxynaphthalene exhibits a melting point of approximately 150°C under standard conditions. Its solubility profile, particularly in polar solvents, makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for quality control and characterization during its synthesis and application in research settings.

From a synthetic perspective, the preparation of 2-bromo-6-cyclopropoxynaphthalene involves a multi-step process that typically begins with the bromination of naphthalene derivatives. The introduction of the cyclopropoxy group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted byproducts. Recent optimizations in this synthesis pathway have significantly improved yields and purity levels, making this compound more accessible for large-scale applications.

Looking ahead, the potential applications of 2-bromo-6-cyclopropoxynaphthalene are vast and continue to evolve with advancements in chemical methodology. Its role as a key intermediate in drug discovery pipelines underscores its importance in contemporary medicinal chemistry. Additionally, its unique electronic properties make it a candidate for use in organic electronics, where tailored π-systems are critical for device performance.

In conclusion, 2-bromo-6-cyclopropoxynaphthalene stands as a testament to the ingenuity of modern organic chemistry. Its combination of structural versatility and functional diversity positions it as an indispensable tool in both academic research and industrial applications. As researchers continue to unlock its full potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to advanced materials science.